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Compound of Interest

Compound Name: Nicotine

CAS No.: 54-11-5

Cat. No.: B1678760 Get Quote

Executive Summary: The "P-List" Trap
Nicotine is not a standard organic solvent; it is an Acute Hazardous Waste classified under the

Resource Conservation and Recovery Act (RCRA) as P075.

The Critical Risk: Unlike standard hazardous waste (where the threshold for strict regulation is

typically 100 kg/month ), generating just 1 kg (2.2 lbs) of P-listed waste in a calendar month

elevates your entire facility to Large Quantity Generator (LQG) status. This triggers rigorous

EPA reporting, contingency planning, and personnel training requirements.

This guide provides the strict operational protocols necessary to manage nicotine waste

without triggering regulatory non-compliance or safety incidents.

Regulatory & Toxicological Framework
2.1 The P075 Designation
The P075 listing applies to nicotine and its salts (e.g., nicotine tartrate, nicotine sulfate) when

they are the sole active ingredient or a commercial chemical product.

Regulatory Authority: 40 CFR § 261.33.

Scope: Unused product, spill residues, and containers that have not been triple-rinsed.[1][2]
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2.2 Toxicological Justification for Protocol
Nicotine is a potent neurotoxin with high dermal permeability. Standard "single-glove"

protocols are insufficient.

Dermal LD50 (Rabbit): ~50 mg/kg.

Mechanism: Agonist at nicotinic acetylcholine receptors (nAChRs). Rapid absorption through

skin causes systemic toxicity (tachycardia, respiratory failure) within minutes.

Personal Protective Equipment (PPE) Matrix
Trust in your safety gear is binary: it works, or it fails. For nicotine, we rely on permeation data,

not assumptions.

PPE Component Specification Scientific Rationale

Gloves (Primary) Nitrile (Minimum 5 mil)

Excellent chemical resistance;

prevents incidental splash

contact.

Gloves (Secondary) Nitrile or Laminate Film

"Double-gloving" creates a

colored breakthrough indicator

and adds a second barrier

against rapid permeation.

Respiratory P100 / N95 (if powder)

Required when weighing solid

salts to prevent inhalation of

particulates.

Eye Protection Chemical Splash Goggles

Safety glasses are insufficient

for liquid nicotine due to

splash/aerosol risk.

Body Tyvek Lab Coat (Closed)

Prevents absorption through

fabric lab coats in the event of

a significant spill.
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Protocol A: Liquid & Solid Waste (Stock & Formulations)
Core Directive: Never dilute nicotine waste to render it non-hazardous. Dilution is illegal under

RCRA (the "Mixture Rule").

Segregation: Establish a dedicated Satellite Accumulation Area (SAA) container labeled

"Acute Hazardous Waste: Nicotine P075."

Container: Use an amber glass or HDPE container with a Teflon-lined cap.

Accumulation:

Do not fill beyond 90% capacity.

Keep the container closed at all times except when adding waste.

Disposal: Transfer to EHS/Waste Vendor before the 1 kg facility limit is approached.

Protocol B: "Empty" Containers (The Triple Rinse Trap)
This is the most common compliance failure in labs. A bottle that held nicotine is not trash until

it is "RCRA Empty."[3]

The "Triple Rinse" Procedure:

Drain: Empty the container as much as possible into your P075 waste stream.

Rinse 1: Add solvent (water or ethanol) equal to 10% of container volume. Cap and shake

vigorously.

Capture: Pour the rinsate into the P075 waste container. (CRITICAL: The rinse water is now

acute hazardous waste).

Repeat: Perform steps 2 and 3 two more times.

Final Status: Once triple-rinsed, the container is no longer hazardous waste and can be

defaced and recycled/trashed. The rinsate must be disposed of as P075.

Visualized Workflows
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Diagram 1: Waste Classification Decision Tree
This logic flow determines whether your material is P-Listed waste or standard trash.

START: Material to Dispose

Is it an empty container?

Is it unused commercial product?

No (Liquid/Solid Waste) Has it been Triple Rinsed?

Yes

DISPOSE AS P075
(Acute Hazardous Waste)

YesNo (Contaminated Debris/Spill Residue)

Was rinsate collected as P075?

Yes

No

No (Procedure Invalid)

DISPOSE AS TRASH
(Remove Labels)

Yes (Container is Empty)

Click to download full resolution via product page

Caption: Decision logic for classifying nicotine waste. Note that failure to collect rinsate

invalidates the "Empty" status.

Diagram 2: Emergency Spill Response Protocol
Immediate actions required for a nicotine spill >10mL or >1g.

SPILL DETECTED 1. Evacuate Area
(Alert Personnel)

2. Don PPE
(Double Nitrile, Goggles, Resp)

3. Containment
(Vermiculite/Absorbent Pads)

4. Collection
(Scoop into Sealable Bag)

5. Decontamination
(Soap & Water Wash)

6. P075 Disposal
(Label as Acute Waste)
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Caption: Sequential workflow for safely managing acute toxin spills in the laboratory.

Spill Management & Decontamination[4][5][6]
The "Do Not" List:

DO NOT use bleach immediately (potential reaction).

DO NOT wipe dry; always use damp absorbents to prevent dust generation (for salts).

Cleanup Procedure:

Isolate: Mark the area. If the spill is significant (>100mL) or outside a fume hood, evacuate

the lab.

Absorb: Use vermiculite, sand, or commercial spill pads. Surround the spill first, then cover

the center.[4]

Collect: Scoop absorbed material into a heavy-duty plastic bag or wide-mouth jar. Label this

container as P075 immediately.

Wash: Clean the surface with a detergent solution (e.g., Alconox) and water.

Final Disposal: All wipes, gloves, and absorbent materials used in this process are now P075

waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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